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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectroscopic data for nickel
dichromate, with a specific focus on the well-characterized coordination complex,
tris(ethylenediamine)nickel(ll) dichromate. Due to the scarcity of data on the simple nickel
dichromate salt, this guide centers on its more stable and studied complex. The information
presented herein is intended to support research and development activities requiring the
characterization and quality control of this compound.

Synthesis of Tris(ethylenediamine)nickel(ll)
Dichromate

The synthesis of tris(ethylenediamine)nickel(ll) dichromate is a reproducible aqueous-phase
reaction.

The preparation of tris(ethylenediamine)nickel(ll) dichromate involves the reaction of
tris(ethylenediamine)nickel(ll) dichloride dihydrate with potassium dichromate.[1] The reaction
proceeds via cation exchange, leading to the precipitation of the target compound.[1]

A typical synthesis protocol is as follows:

e Prepare an aqueous solution of potassium dichromate (Kz2Cr207).
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Prepare a separate aqueous solution of tris(ethylenediamine)nickel(ll) chloride dihydrate
([Ni(en)s]Cl2-:2H20).

Slowly add the tris(ethylenediamine)nickel(ll) chloride dihydrate solution to the potassium
dichromate solution at room temperature.[1][2]

Allow the resulting mixture to stand for crystallization.

The orange-red crystalline blocks of tris(ethylenediamine)nickel(ll) dichromate that separate
are collected by filtration.[2]

The crystals are then washed with a small amount of ice-cold water and air-dried.[1]
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Reactant Preparation

K2Cr207 in Water [Ni(en)s]Cl2:2H20 in Water
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Caption: Synthesis workflow for tris(ethylenediamine)nickel(ll) dichromate.

Infrared (IR) Spectroscopic Data
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The infrared spectrum of tris(ethylenediamine)nickel(ll) dichromate exhibits characteristic
bands for the ethylenediamine ligands and the dichromate anion.

A standard protocol for acquiring the IR spectrum of a solid sample such as this complex is as
follows:

e The solid sample is finely ground.
e The ground sample is mixed with potassium bromide (KBr), which is IR transparent.
o The mixture is pressed into a thin, transparent pellet.

e The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. For
instance, spectra have been recorded in the region of 100 to 3500 cm~! on a Bruker FRA
106 Fourier Transform Raman spectrometer.[1]

Sample Preparation

Solid [Ni(en)s][Cr207]

:

Mix with KBr

:

Press into Pellet

Spectroscopic Analysis

Record Spectrum on FTIR Spectrometer

IR Spectrum
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Caption: Experimental workflow for IR spectroscopy.

Wavenumber (cm~12) Assignment Reference
3316 V(N-H) [1]
3263 v(N-H) [1]
2939 v(C-H) [1]
2885 v(C-H) [1]
1569 3(N-H) [1]
1466 3(C-H) [1]
1328 v(C-N) [1]
1277 [1]

1108 [1]

1025 [1]

936 v(Cr-0) [1]
879 v(Cr-0) [1]
749 [1]

677 [1]

635 [1]

544 [1]

523 [1]

485 [1]

UV-Visible (UV-Vis) Spectroscopic Data
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While specific UV-Vis spectra for tris(ethylenediamine)nickel(ll) dichromate were not found in
the surveyed literature, the expected absorption characteristics can be inferred from the
electronic properties of the constituent [Ni(en)s]2* and Cr20+2~ ions.

A general protocol for obtaining the UV-Vis spectrum of a coordination complex in solution is as
follows:

» A suitable solvent that dissolves the complex and is transparent in the UV-Vis region is
selected.

e A solution of the complex with a known concentration is prepared.

e The absorbance of the solution is measured over a range of wavelengths (e.g., 200-800 nm)
using a UV-Vis spectrophotometer.

o Areference cuvette containing only the solvent is used to correct for any solvent
absorbance.
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Caption: General experimental workflow for UV-Vis spectroscopy.

The UV-Vis spectrum of tris(ethylenediamine)nickel(ll) dichromate is expected to be a

composite of the absorptions from the cation and the anion.
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The [Ni(en)s]?* ion, with a d® electron configuration in an octahedral field, is expected to show
weak to moderately intense bands in the visible region due to d-d electronic transitions. In
contrast, the dichromate(VI) ion exhibits strong absorption in the blue and violet regions of the
spectrum, which is responsible for its orange color.[3] This intense absorption is due to ligand-
to-metal charge transfer (LMCT) transitions. It is likely that the strong LMCT bands of the
dichromate anion would dominate the spectrum, potentially masking the weaker d-d transitions
of the nickel complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Nickel Dichromate]. BenchChem, [2025]. [Online PDF]. Available at:
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dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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